Cas no 1894546-27-0 ([2-(Aminomethyl)-4-methoxybutyl](methyl)amine)

• Product Name: [2-(Aminomethyl)-4-methoxybutyl](methyl)amine
• CAS No: 1894546-27-0
• MF: C₇H₁₈N₂O
• MW: 146.230621814728
• CID: 5939876
• PubChem ID: 117236809
• Update Time: 2025-07-10

[2-(Aminomethyl)-4-methoxybutyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(aminomethyl)-4-methoxybutyl](methyl)amine
• EN300-7186355
• 1894546-27-0
• [2-(Aminomethyl)-4-methoxybutyl](methyl)amine

• Inchi： 1S/C7H18N2O/c1-9-6-7(5-8)3-4-10-2/h7,9H,3-6,8H2,1-2H3
• InChI Key： QQARXJCDSREBHG-UHFFFAOYSA-N
• SMILES： O(C)CCC(CN)CNC

Computed Properties

• Exact Mass: 146.141913202g/mol
• Monoisotopic Mass: 146.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.3Ų

Additional information on [2-(Aminomethyl)-4-methoxybutyl](methyl)amine

Comprehensive Overview of [2-(Aminomethyl)-4-methoxybutyl](methyl)amine (CAS No. 1894546-27-0)

[2-(Aminomethyl)-4-methoxybutyl](methyl)amine (CAS No. 1894546-27-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an aminomethyl group and a methoxybutyl moiety, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of [2-(Aminomethyl)-4-methoxybutyl](methyl)amine is defined by its molecular formula, C₈H₁₉NO₂. The presence of the aminomethyl and methoxybutyl groups imparts specific chemical properties that are crucial for its biological activity. These functional groups can participate in various chemical reactions, such as nucleophilic substitution and amine coupling, which are essential in the synthesis of complex molecules and drug candidates.

In the realm of medicinal chemistry, [2-(Aminomethyl)-4-methoxybutyl](methyl)amine has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of small molecules that target specific biological pathways. For instance, researchers have utilized this compound to synthesize inhibitors of key enzymes involved in disease processes, such as kinases and proteases. These inhibitors have shown promising results in preclinical studies, demonstrating their potential for therapeutic applications.

The pharmacological properties of [2-(Aminomethyl)-4-methoxybutyl](methyl)amine have also been investigated in detail. Studies have shown that this compound exhibits low toxicity and good solubility, which are desirable attributes for drug candidates. Additionally, its ability to cross biological membranes efficiently makes it an attractive candidate for the development of drugs that target intracellular targets.

In the context of drug discovery, [2-(Aminomethyl)-4-methoxybutyl](methyl)amine has been used as a lead compound in high-throughput screening (HTS) campaigns. HTS is a powerful technique that allows researchers to rapidly identify compounds with desired biological activities from large libraries of chemical entities. By using [2-(Aminomethyl)-4-methoxybutyl](methyl)amine as a starting point, scientists have been able to identify several hit compounds that show promise for further optimization and development.

The synthetic accessibility of [2-(Aminomethyl)-4-methoxybutyl](methyl)amine is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, making it readily available for use in various research settings. This ease of synthesis also facilitates the preparation of analogs and derivatives, which can be used to explore structure-activity relationships (SAR) and optimize the pharmacological properties of the compound.

In addition to its applications in medicinal chemistry, [2-(Aminomethyl)-4-methoxybutyl](methyl)amine has also been studied for its potential use in other areas of chemistry and biology. For example, it has been used as a ligand in coordination chemistry to form complexes with metal ions. These complexes have shown interesting properties that could be exploited for various applications, such as catalysis and materials science.

The environmental impact of [2-(Aminomethyl)-4-methoxybutyl](methyl)amine has also been considered in recent research. Studies have shown that this compound is biodegradable and does not pose significant environmental risks when used under controlled conditions. This characteristic is important for ensuring the sustainability and safety of chemical processes involving this compound.

In conclusion, [2-(Aminomethyl)-4-methoxybutyl](methyl)amine (CAS No. 1894546-27-0) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and other areas of science. Its unique chemical structure, favorable pharmacological properties, and synthetic accessibility make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in the scientific community.